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Imopo Technical Support Center
Welcome to the Imopo Technical Support Center. Here you will find troubleshooting guides and

frequently asked questions to help you resolve issues with term mapping in your custom

databases.

Troubleshooting Guides
Issue: Mapped terms from my custom database are not
appearing in Imopo's ontology browser.
This is a common issue that can arise from several sources. Follow these steps to diagnose

and resolve the problem.

Step 1: Verify Database Connection

Ensure that Imopo has an active and correct connection to your custom database.

Navigate to Admin > Data Sources.

Check the status of your custom database connection. A green light indicates an active

connection, while a red light indicates a connection failure.

If the connection is failing, verify the database credentials, IP address, port, and any other

connection parameters.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8523279?utm_src=pdf-interest
https://www.benchchem.com/product/b8523279?utm_src=pdf-body
https://www.benchchem.com/product/b8523279?utm_src=pdf-body
https://www.benchchem.com/product/b8523279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8523279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Check Term Mapping Configuration

Incorrect configuration is a frequent cause of missing terms.

Go to Mappings > Custom Term Mappings.

Select the mapping profile for your database.

Verify that the correct tables and columns from your database are selected for mapping.

Ensure that the selected columns contain the terms you intend to map.

Step 3: Review Imopo's Activity Log

The activity log provides detailed information about Imopo's operations, including any errors

encountered during the term mapping process.

Go to Admin > Activity Log.

Look for any error messages related to your custom database or term mapping.

Common errors include "Connection Timed Out," "Invalid Column Name," or "Data Type

Mismatch." Address these errors based on the specific message.

Logical Flow for Troubleshooting Missing Terms:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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